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Compound of Interest

Compound Name: 3-Amino-L-alanine hydrochloride

Cat. No.: B555142

For immediate reference, treat 3-Amino-L-alanine hydrochloride as a hazardous chemical
waste. Due to its irritant properties and incomplete toxicological data, direct disposal to landfill
or sanitary sewer systems is not recommended. This guide provides detailed procedures for
the safe handling and disposal of 3-Amino-L-alanine hydrochloride, ensuring the safety of
laboratory personnel and compliance with environmental regulations.

I. Chemical and Safety Data Overview

Proper disposal begins with understanding the material's properties and hazards. 3-Amino-L-
alanine hydrochloride is recognized as an irritant.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b555142?utm_src=pdf-interest
https://www.benchchem.com/product/b555142?utm_src=pdf-body
https://www.benchchem.com/product/b555142?utm_src=pdf-body
https://www.benchchem.com/product/b555142?utm_src=pdf-body
https://www.benchchem.com/product/b555142?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property[1][2] Data

CAS Number 1482-97-9

Appearance White to off-white crystalline powder[2][3]
Molecular Formula C3HoCIN202[1]

Melting Point 231-233 °C (decomposes)[1][2]
Solubility Soluble in water[4]

H315: Causes skin irritation[5][6][7] H319:
Hazard Statements Causes serious eye irritation[5][6][7] H335: May

cause respiratory irritation[5][6]

Signal Word Warning[5][6]

Il. Experimental Protocol: Waste Collection and
Disposal

The following step-by-step protocol outlines the standard procedure for the collection and
disposal of 3-Amino-L-alanine hydrochloride waste in a laboratory setting. This procedure is
designed to minimize exposure and ensure regulatory compliance.

A. Personal Protective Equipment (PPE) and Handling:

o Wear appropriate PPE: This includes, at a minimum, a lab coat, nitrile gloves, and chemical
splash goggles.

e Handle in a ventilated area: Whenever possible, handle the solid material and prepare waste
containers within a chemical fume hood to avoid inhalation of dust.[5]

B. Waste Segregation and Containment:

» Designate a specific waste container: Use a clearly labeled, leak-proof container made of a
compatible material (e.g., high-density polyethylene) for all 3-Amino-L-alanine
hydrochloride waste.
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» Do not mix with other waste streams: To prevent unforeseen chemical reactions, do not mix
3-Amino-L-alanine hydrochloride waste with other chemical wastes, especially strong
oxidizing agents.[8]

o Label the container correctly: The label must include:

The words "Hazardous Waste"

[e]

o

The full chemical name: "3-Amino-L-alanine hydrochloride"

[¢]

The associated hazards (e.g., "Irritant”)

The date when the first waste was added to the container.

[e]

C. Storage and Disposal:

» Store in a Satellite Accumulation Area (SAA): Keep the sealed waste container in a
designated SAA, which should be at or near the point of generation and under the control of
the laboratory personnel.

» Arrange for professional disposal: Contact your institution's Environmental Health and Safety
(EHS) department or a licensed chemical waste disposal contractor to schedule a pickup.[5]
Follow their specific procedures for waste handover.

o Disposal Statement: The standard procedure is to "Dispose of contents/container to an
appropriate treatment and disposal facility in accordance with applicable laws and
regulations."[5]

lll. Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper
disposal of 3-Amino-L-alanine hydrochloride.
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:

Step 2: Identify Waste as Hazardous
(Irritant - H315, H319, H335)

Step 3: Place in a Labeled,
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Caption: Disposal workflow for 3-Amino-L-alanine hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b555142?utm_src=pdf-body-img
https://www.benchchem.com/product/b555142?utm_src=pdf-body
https://www.benchchem.com/product/b555142?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

References

. jnfuturechemical.com [jnfuturechemical.com]

. lookchem.com [lookchem.com]

. 3-Amino-L-alanine hydrochloride | 1482-97-9 [chemicalbook.com]

. CAS 1482-97-9: 3-Amino-L-alanine hydrochloride [cymitquimica.com]

. echemi.com [echemi.com]

. 3-Amino-L-alanine hydrochloride, CAS No. 1482-97-9 - iChemical [ichemical.com]

. spectrumchemical.com [spectrumchemical.com]

°
[e0] ~ (o)) )] EaN w N -

. media.iris-biotech.de [media.iris-biotech.de]

« To cite this document: BenchChem. [Safe Disposal of 3-Amino-L-alanine hydrochloride: A
Procedural Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555142#3-amino-I-alanine-hydrochloride-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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